Cas no 85003-85-6 (3,8-Dihydroxy-6-methyl-9-oxo-9H-xanthene-1-carboxylic acid methyl ester)

• Product Name: 3,8-Dihydroxy-6-methyl-9-oxo-9H-xanthene-1-carboxylic acid methyl ester
• CAS No: 85003-85-6
• MF: C₁₆H₁₂O₆
• MW: 300.262885093689
• CID: 1836090
• PubChem ID: 23786313
• Update Time: 2025-06-27

3,8-Dihydroxy-6-methyl-9-oxo-9H-xanthene-1-carboxylic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 3,8-Dihydroxy-6-methyl-9-oxo-9H-xanthene-1-carboxylic acid methyl ester
• Methyl 1,6-dihydroxy-3-methylxanthone-8-carboxylate
• methyl 3,8-dihydroxy-6-methyl-9-oxo-9H-xanthene-1-carboxylate
• CHEBI:68288
• W4KJT6YJP8
• 9H-Xanthene-1-carboxylic acid, 3,8-dihydroxy-6-methyl-9-oxo-, methyl ester
• 'Methyl 3,8-dihydroxy-6-methyl-9-oxo-9H-xanthene-1-carboxylate_120100'
• 85003-85-6
• CHEMBL4529229
• UNII-W4KJT6YJP8
• ACon0_000932
• starbld0013141
• Q27136784
• methyl 3,8-dihydroxy-6-methyl-9-oxoxanthene-1-carboxylate
• MEGxm0_000397
• 4-Hydroxyvertixanthone
• AKOS040762039
• BDBM50611925

• Inchi： 1S/C16H12O6/c1-7-3-10(18)14-11(4-7)22-12-6-8(17)5-9(16(20)21-2)13(12)15(14)19/h3-6,17-18H,1-2H3
• InChI Key： MJOGVUMPZLEYIH-UHFFFAOYSA-N
• SMILES： O1C2C=C(C=C(C(=O)OC)C=2C(C2C(=CC(C)=CC1=2)O)=O)O

Computed Properties

• Exact Mass: 300.063
• Monoisotopic Mass: 300.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 464
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 93.1A^2
• XLogP3: 3

Experimental Properties

• Color/Form: Yellow powder
• Density: 1.5±0.1 g/cm3
• Melting Point: 261-263 °C
• Boiling Point: 549.6±50.0 °C at 760 mmHg
• Flash Point: 209.4±23.6 °C
• Vapor Pressure: 0.0±1.5 mmHg at 25°C

3,8-Dihydroxy-6-methyl-9-oxo-9H-xanthene-1-carboxylic acid methyl ester Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Xanthones
• Xanthones
• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone

Additional information on 3,8-Dihydroxy-6-methyl-9-oxo-9H-xanthene-1-carboxylic acid methyl ester

3,8-Dihydroxy-6-methyl-9-oxo-9H-xanthene-1-carboxylic acid methyl ester: A Comprehensive Overview

The compound with CAS No. 85003-85-6, known as 3,8-Dihydroxy-6-methyl-9-oxo-9H-xanthene-1-carboxylic acid methyl ester, is a fascinating molecule with a complex structure and diverse applications. This compound belongs to the class of xanthones, which are oxygen-containing heterocyclic compounds with a wide range of biological activities. The xanthene core of this molecule is a key structural feature that contributes to its unique properties.

Recent studies have highlighted the potential of 3,8-Dihydroxy-6-methyl-9-oxo-9H-xanthene-1-carboxylic acid methyl ester in the field of pharmacology. Researchers have found that this compound exhibits significant antioxidant and anti-inflammatory properties, making it a promising candidate for drug development. Its ability to scavenge free radicals and inhibit pro-inflammatory enzymes has been extensively documented in peer-reviewed journals.

The synthesis of 3,8-Dihydroxy-6-methyl-9-oxo-9H-xanthene-1-carboxylic acid methyl ester involves a multi-step process that includes oxidation and esterification reactions. The use of advanced catalytic systems has enabled chemists to optimize the synthesis pathway, resulting in higher yields and better purity. This has made the compound more accessible for both research and commercial purposes.

In terms of applications, this compound has found utility in the food industry as a natural food additive due to its ability to enhance flavor and extend shelf life. Additionally, it has been explored as a potential ingredient in cosmetics for its skin protective properties. The methyl ester group in its structure plays a crucial role in determining its solubility and bioavailability, which are critical factors in its various applications.

Recent advancements in analytical techniques have allowed for a deeper understanding of the molecular mechanisms underlying the biological activities of 3,8-Dihydroxy-6-methyl-9 oxo 9H xanthene 1 carboxylic acid methyl ester. For instance, high-resolution mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have been employed to elucidate its interaction with cellular components. These studies have provided valuable insights into its pharmacokinetics and toxicity profiles.

The xanthene moiety in this compound is also known for its fluorescent properties, which have been leveraged in various sensing applications. By modifying the substituents on the xanthene ring, researchers have developed novel sensors for detecting heavy metals and other environmental pollutants. This highlights the versatility of 3,8-Dihydroxy 6 methyl 9 oxo 9H xanthene 1 carboxylic acid methyl ester in different scientific domains.

In conclusion, 3,8-Dihydroxy 6 methyl 9 oxo 9H xanthene 1 carboxylic acid methyl ester (CAS No. 85003 85 6) is a multifaceted compound with significant potential across various industries. Its unique chemical structure, coupled with recent advancements in synthesis and application techniques, positions it as an important molecule in contemporary research and development.